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Compound of Interest

Compound Name: 2-Bromoaniline

Cat. No.: B046623 Get Quote

Introduction

The bromination of aniline is a classic example of an electrophilic aromatic substitution

reaction. Due to the strong activating effect of the amino (-NH₂) group, which increases the

electron density of the benzene ring, aniline reacts readily with bromine.[1][2] This high

reactivity facilitates the substitution of bromine atoms at the ortho and para positions.[1][2][3]

The reaction with bromine water is typically rapid and proceeds at room temperature, leading to

the formation of a white precipitate of 2,4,6-tribromoaniline.[2][4][5] This protocol details the

synthesis, mechanism, and safety considerations for the preparation of 2,4,6-tribromoaniline.

Reaction Mechanism

The amino group in aniline is a powerful activating group that directs incoming electrophiles to

the ortho and para positions. When aniline is treated with bromine water, the bromine molecule

becomes polarized, and the electrophilic bromine cation (Br⁺) attacks the electron-rich benzene

ring. The reaction proceeds in a stepwise manner, with substitution occurring at all available

ortho and para positions to yield the trisubstituted product, 2,4,6-tribromoaniline.[3][6] Due to

the high activation of the ring, a Lewis acid catalyst is not required for this reaction.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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